Cas no 1343027-23-5 (2,4-dimethylcyclohexane-1-sulfonamide)

• Product Name: 2,4-dimethylcyclohexane-1-sulfonamide
• CAS No: 1343027-23-5
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• MDL: MFCD20410028
• CID: 5243815
• PubChem ID: 64755036
• Update Time: 2026-03-08

2,4-dimethylcyclohexane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethylcyclohexane-1-sulfonamide
• Cyclohexanesulfonamide, 2,4-dimethyl-

• MDL： MFCD20410028
• Inchi： 1S/C8H17NO2S/c1-6-3-4-8(7(2)5-6)12(9,10)11/h6-8H,3-5H2,1-2H3,(H2,9,10,11)
• InChI Key： PKCHDOGVSLFYDI-UHFFFAOYSA-N
• SMILES： S(C1CCC(C)CC1C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 2,4-dimethylcyclohexane-1-sulfonamide

Professional Introduction to 2,4-dimethylcyclohexane-1-sulfonamide (CAS No. 1343027-23-5)

2,4-dimethylcyclohexane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1343027-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and pharmaceutical applications. The structural features of 2,4-dimethylcyclohexane-1-sulfonamide, particularly its sulfonamide functional group and the presence of two methyl substituents on the cyclohexane ring, contribute to its unique chemical properties and potential biological functions.

The sulfonamide moiety, characterized by the -SO₂NH₂ group, is a critical pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. This interaction often modulates the activity of these targets, leading to therapeutic effects. In the case of 2,4-dimethylcyclohexane-1-sulfonamide, the sulfonamide group is positioned at the 1-position of a cyclohexane ring that is substituted at the 2- and 4-positions with methyl groups. This specific arrangement influences both the electronic distribution and steric environment of the molecule, which are crucial factors in determining its biological behavior.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how 2,4-dimethylcyclohexane-1-sulfonamide interacts with biological systems. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes or receptors, making it a promising candidate for further investigation in drug discovery. For instance, computational studies have indicated potential interactions with enzymes involved in metabolic pathways or with receptors implicated in inflammatory responses.

The synthesis of 2,4-dimethylcyclohexane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the functionalization of a cyclohexane derivative to introduce the sulfonamide group, followed by selective methylation at specific positions on the ring. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the synthetic route and enhance scalability.

One of the most compelling aspects of 2,4-dimethylcyclohexane-1-sulfonamide is its potential as a lead compound for developing novel therapeutic agents. The structural motif of this molecule offers a scaffold that can be modified to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Researchers are exploring various derivatives of 2,4-dimethylcyclohexane-1-sulfonamide to identify compounds with enhanced biological activity and reduced side effects.

In vitro studies have begun to unravel the mechanistic aspects of 2,4-dimethylcyclohexane-1-sulfonamide's interactions with biological targets. These studies have provided insights into how the compound modulates enzyme activity or receptor binding affinity. For example, preliminary data suggest that derivatives of this compound may inhibit certain enzymes involved in cancer cell proliferation or inflammation pathways. Such findings are particularly exciting as they highlight the compound's potential in addressing complex diseases.

The pharmaceutical industry has shown interest in exploring sulfonamide-based compounds due to their broad spectrum of biological activities. 2,4-dimethylcyclohexane-1-sulfonamide represents an interesting addition to this class of molecules, offering unique structural features that may translate into novel therapeutic applications. As research progresses, it is anticipated that more detailed pharmacological profiles will emerge, further validating its potential as a drug candidate.

From a chemical biology perspective, 2,4-dimethylcyclohexane-1-sulfonamide serves as a valuable tool for studying enzyme-drug interactions and receptor mechanisms. Its well-defined structure allows researchers to probe specific binding sites and understand how modifications at different positions affect biological activity. This level of detail is crucial for designing drugs that are both effective and selective.

The synthesis and characterization of 2,4-dimethylcyclohexane-1-sulfonamide also contribute to advancements in synthetic chemistry methodologies. The development of efficient synthetic routes not only facilitates access to this compound but also provides insights into general strategies for constructing complex sulfonamide derivatives. These advancements are likely to have broader implications for drug discovery efforts beyond this specific molecule.

As interest in natural product-inspired drug design grows, compounds like 2,4-dimethylcyclohexane-1-sulfonamide offer valuable starting points for developing novel therapeutics. Their structural complexity combined with known bioactive motifs makes them attractive candidates for further exploration. Future research will likely focus on optimizing synthetic routes and evaluating biological activity across various disease models.

In conclusion,2,4-dimethylcyclohexane-1-sulfonamide (CAS No. 1343027-23-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an intriguing candidate for further investigation. As scientific understanding continues to evolve，this molecule will undoubtedly play a role in shaping future therapeutic strategies.